Cas no 92396-76-4 (Benzoic acid,3,4-diamino-, propyl ester)
92396-76-4 structure
Product Name:Benzoic acid,3,4-diamino-, propyl ester
CAS No:92396-76-4
MF:C10H14N2O2
MW:194.230362415314
CID:800673
PubChem ID:14471154
Update Time:2025-04-19
Benzoic acid,3,4-diamino-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4-diamino-, propyl ester
- Benzoic acid, 3,4-diamino-, propyl ester (9CI)
- 92396-76-4
- Propyl 3,4-diaminobenzoate
-
- Inchi: 1S/C10H14N2O2/c1-2-5-14-10(13)7-3-4-8(11)9(12)6-7/h3-4,6H,2,5,11-12H2,1H3
- InChI Key: LCMZOYWTWCAONA-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)N)N)=O)CCC
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.3Ų
Benzoic acid,3,4-diamino-, propyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
92396-76-4 (Benzoic acid,3,4-diamino-, propyl ester) Related Products
- 36692-49-6(Methyl 3,4-diaminobenzoate)
- 37466-90-3(Ethyl 3,4-diaminobenzoate)
- 342611-08-9(Benzocaine-d4)
- 94-12-2(Propyl 4-Aminobenzoate)
- 1949-51-5(Ethyl 3,5-Diaminobenzoate)
- 19008-43-6(benzyl p-aminobenzoate)
- 582-33-2(Ethyl 3-aminobenzoate)
- 152699-63-3(Dibenzyl 5-aminoisophthalate)
- 616224-19-2(Benzyl 3,4-diaminobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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